Cas no 50276-98-7 (Erythrocentaurin)
Erythrocentaurin structure
Product Name:Erythrocentaurin
CAS No:50276-98-7
MF:C10H8O3
MW:176.168723106384
CID:1080797
PubChem ID:191120
Update Time:2025-04-20
Erythrocentaurin Chemical and Physical Properties
Names and Identifiers
-
- Erythrocentaurin
- 1-oxo-3,4-dihydroisochromene-5-carbaldehyde
- 1H-2-Benzopyran-5-carboxaldehyde,3,4-dihydro-1-oxo
- 1-Oxo-isochroman-5-carbaldehyd
- 1-oxo-isochroman-5-carbaldehyde
- 5-Formyl-3,4-dihydroisocoumarin
- Erythrocentaurin,3-Formyl-homophthalsaeure-anhydrid
- [ "" ]
- Erythrocentaurine
- TUADBWMDDLWUME-UHFFFAOYSA-N
- 1-Oxoisochroman-5-carbaldehyde
- Q27254390
- 5-formyl-2,3-dihydroisocoumarin
- ISOCOUMARIN, 5-FORMYL-3,4-DIHYDRO-
- AKOS032949101
- ERYTHROCENTAURIN [MI]
- 1-oxo-3,4-dihydro-1H-2-benzopyran-5-carbaldehyde
- 295RS6D94V
- HY-N3861
- 1H-2-Benzopyran-5-carboxaldehyde, 3,4-dihydro-1-oxo-
- SCHEMBL1649253
- 50276-98-7
- 3,4-Dihydro-1-oxo-1H-2-benzopyran-5-carboxaldehyde
- 5-Formyl-3,4-dihydroisocoumarin; 1-Oxo-3,4-dihydroisochromene-5-carbaldehyde
- CS-0024353
- DTXSID30198282
- UNII-295RS6D94V
- CHEMBL3397161
- 1-Oxo-3,4-dihydro-1H-isochromene-5-carbaldehyde #
- 3,4-Dihydro-1-oxo-1H-2-benzopyran-5-carbaldehyde
- DB-261919
- C22679
-
- Inchi: 1S/C10H8O3/c11-6-7-2-1-3-9-8(7)4-5-13-10(9)12/h1-3,6H,4-5H2
- InChI Key: TUADBWMDDLWUME-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C(C=O)C=2CC1)=O
Computed Properties
- Exact Mass: 176.04700
- Monoisotopic Mass: 176.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: Red powder
- Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 143-146 ºC
- Boiling Point: 418.1±45.0 °C at 760 mmHg
- Flash Point: 192.8±28.8 °C
- Solubility: Very slightly soluble (0.49 g/l) (25 º C),
- PSA: 43.37000
- LogP: 1.21200
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Erythrocentaurin Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:(BD298257)
Erythrocentaurin Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Erythrocentaurin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E26450-5 mg |
Erythrocentaurin |
50276-98-7 | 5mg |
¥2880.0 | 2021-09-09 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4010-1 mg |
Erythrocentaurin |
50276-98-7 | 1mg |
¥1475.00 | 2022-04-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1095394-5mg |
Erythrocentaurin |
50276-98-7 | 98% | 5mg |
¥1551.00 | 2024-05-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E26450-5mg |
Erythrocentaurin |
50276-98-7 | 93% | 5mg |
¥2880.0 | 2023-09-08 | |
| TargetMol Chemicals | TN4010-5mg |
Erythrocentaurin |
50276-98-7 | 5mg |
¥ 1900 | 2024-07-20 | ||
| TargetMol Chemicals | TN4010-5 mg |
Erythrocentaurin |
50276-98-7 | 98% | 5mg |
¥ 1,900 | 2023-07-11 | |
| TargetMol Chemicals | TN4010-1 mL * 10 mM (in DMSO) |
Erythrocentaurin |
50276-98-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2000 | 2023-09-15 | |
| Ambeed | A583161-5mg |
1-Oxoisochroman-5-carbaldehyde |
50276-98-7 | 98+% | 5mg |
$153.0 | 2025-02-19 | |
| A2B Chem LLC | AD20139-5mg |
Erythrocentaurin |
50276-98-7 | 5mg |
$344.00 | 2024-04-19 | ||
| TargetMol Chemicals | TN4010-1 ml * 10 mm |
Erythrocentaurin |
50276-98-7 | 1 ml * 10 mm |
¥ 2000 | 2024-07-20 |
Erythrocentaurin Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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